Cas no 1226440-12-5 (N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1226440-12-5
• MF: C₂₃H₁₇Cl₂N₃OS
• MW: 454.371581792831
• CID: 5445063
• Update Time: 2025-05-20

N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[1-(4-chlorophenyl)-5-phenylimidazol-2-yl]sulfanylacetamide
• N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C23H17Cl2N3OS/c24-17-9-11-20(12-10-17)28-21(16-5-2-1-3-6-16)14-26-23(28)30-15-22(29)27-19-8-4-7-18(25)13-19/h1-14H,15H2,(H,27,29)
• InChI Key： RTQALBNWEMTIJF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=CC=C2)=CN=1

Additional information on N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1226440-12-5)

N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide, with the CAS number 1226440-12-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities. The presence of chlorophenyl and phenyl groups in its structure enhances its potential for interaction with various biological targets, making it a subject of interest for drug discovery and development.

The molecular structure of N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide features a unique combination of functional groups, including an acetamide moiety and a sulfanyl bridge. These structural elements contribute to its stability and reactivity, which are critical for its applications in medicinal chemistry. Researchers have explored its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for imidazole-based compounds has surged due to their versatility in drug design. N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide is no exception, as it has been investigated for its potential role in addressing inflammatory diseases and metabolic disorders. These areas are highly relevant to contemporary healthcare challenges, such as diabetes and autoimmune conditions, which dominate search engine queries and AI-driven research databases.

The synthesis of CAS 1226440-12-5 involves multi-step organic reactions, often starting from commercially available chlorophenyl and phenyl precursors. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. This rigorous process underscores the compound's importance in high-value research applications, where precision and reproducibility are paramount.

From an SEO perspective, keywords such as "imidazole derivatives," "chlorophenyl acetamide," and "sulfanyl bridge compounds" are frequently searched by chemists and researchers. By integrating these terms naturally into the discussion, this article aims to provide both scientific rigor and search engine visibility. Additionally, the compound's potential applications in cancer research and neurodegenerative diseases align with trending topics in biomedical science, further enhancing its relevance.

In conclusion, N-(3-chlorophenyl)-2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide represents a promising candidate for future therapeutic development. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new frontiers in drug discovery and chemical biology. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point of innovation and inquiry.